Cas no 1260593-16-5 ((3S)-3-(2,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(2,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1260593-16-5
• MF: C₂₄H₁₉F₂NO₄
• MW: 423.40877366066
• CID: 6231528
• PubChem ID: 72209310
• Update Time: 2025-10-29

(3S)-3-(2,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3S)-3-(2,5-difluorophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• (3S)-3-(2,5-difluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 1260593-16-5
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid
• EN300-1162898
• (S)-3-(2,5-DIFLUORO-PHENYL)-3-(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-PROPIONIC ACID

• Inchi： 1S/C24H19F2NO4/c25-14-9-10-21(26)19(11-14)22(12-23(28)29)27-24(30)31-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20,22H,12-13H2,(H,27,30)(H,28,29)/t22-/m0/s1
• InChI Key： LTEWRKVXEYZVOD-QFIPXVFZSA-N
• SMILES： FC1C=CC(=CC=1[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 423.12821441g/mol
• Monoisotopic Mass: 423.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-(2,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

1260593-16-5: A Comprehensive Overview of (3S)-3-(2,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid

1260593-16-5, also known as (3S)-3-(2,5-difluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable tool in the synthesis of bioactive molecules. The fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, plays a pivotal role in its structure, enhancing its versatility in various chemical reactions.

The (3S) configuration of this compound is particularly noteworthy, as it contributes to its chiral properties, which are critical in determining its biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how specific configurations can influence pharmacokinetics and therapeutic efficacy. The presence of the 2,5-difluorophenyl group further adds to its complexity, offering potential for modulation of physicochemical properties such as lipophilicity and solubility.

From a synthetic perspective, 1260593-16-5 is often employed as an intermediate in the construction of complex molecules. Its use in peptide coupling reactions has been extensively documented, with researchers leveraging its stability under mild reaction conditions. The Fmoc group is particularly advantageous due to its ease of removal under acidic conditions, making it ideal for stepwise synthesis strategies. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for the enantioselective preparation of this compound, further underscoring its importance in modern organic chemistry.

Biologically, 1260593-16-5 has shown promise in preclinical studies as a precursor to bioactive agents targeting various disease states. Its role as a building block in the development of novel therapeutic agents has been explored across multiple therapeutic areas, including oncology and infectious diseases. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have demonstrated its utility in constructing peptidomimetic compounds with potent inhibitory activity against key enzymes involved in cancer progression.

In terms of structural analysis, the compound's molecular architecture is defined by its propanoic acid backbone, which serves as a scaffold for attaching the Fmoc group and the substituted phenyl ring. Computational modeling techniques, including molecular docking and dynamics simulations, have been employed to predict its binding affinities to target proteins. These studies have provided valuable insights into its potential as a lead compound for drug development.

Looking ahead, the continued exploration of 1260593-16-5 is expected to yield further breakthroughs in medicinal chemistry. Its unique combination of stereochemistry and functional groups positions it as a versatile tool for constructing complex molecules with tailored biological activities. As research progresses, we anticipate that this compound will play an increasingly important role in advancing our understanding of structure-function relationships and their implications for drug design.